4-bromo-2-[(E)-3-(3-chlorophenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
4-bromo-2-[(E)-3-(3-chlorophenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0827859
InChI:
InChI=1S/C17H13BrClNO2/c1-20-15-7-6-12(18)10-14(17(15)22)16(21)8-5-11-3-2-4-13(19)9-11/h2-10H,1H3,(H,20,22)/b8-5+
SMILES:
CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC(=CC=C2)Cl)Br
Molecular Formula:
C17H13BrClNO2
Molecular Weight:
378.6 g/mol
4-bromo-2-[(E)-3-(3-chlorophenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
CAS No.:
Cat. No.: VC0827859
Molecular Formula: C17H13BrClNO2
Molecular Weight: 378.6 g/mol
* For research use only. Not for human or veterinary use.
![4-bromo-2-[(E)-3-(3-chlorophenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H13BrClNO2 |
|---|---|
| Molecular Weight | 378.6 g/mol |
| IUPAC Name | 4-bromo-2-[(E)-3-(3-chlorophenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one |
| Standard InChI | InChI=1S/C17H13BrClNO2/c1-20-15-7-6-12(18)10-14(17(15)22)16(21)8-5-11-3-2-4-13(19)9-11/h2-10H,1H3,(H,20,22)/b8-5+ |
| Standard InChI Key | YOCSHBNMIBWJQW-VMPITWQZSA-N |
| Isomeric SMILES | CNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC(=CC=C2)Cl)Br |
| SMILES | CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC(=CC=C2)Cl)Br |
| Canonical SMILES | CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC(=CC=C2)Cl)Br |
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